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Compound of Interest

Compound Name: 4-Bromophenetole

Cat. No.: B047170 Get Quote

4-Bromophenetole: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, spectral

data, and synthesis of 4-Bromophenetole (CAS No. 588-96-5). The information is presented

for easy reference and application in research and development.

Chemical Properties
4-Bromophenetole, also known as 1-bromo-4-ethoxybenzene, is an organic compound with

the chemical formula C₈H₉BrO.[1] It serves as a key intermediate in various organic syntheses,

particularly in the pharmaceutical and agrochemical industries.[2][3]
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Property Value References

Molecular Formula C₈H₉BrO [1][3]

Molecular Weight 201.06 g/mol [1][3]

Appearance
Colorless to light yellow or light

red transparent liquid
[1][2][3]

Melting Point 4 °C [2][4]

Boiling Point 233 °C [2][4]

Density 1.407 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.551 [2][4]

Flash Point 103 °C (217.4 °F) [2][5]

Purity >98.0% (GC) [1][3]

Spectral Data
Spectroscopic analysis is crucial for the structural elucidation and purity confirmation of 4-
Bromophenetole.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-Bromophenetole in CDCl₃ typically exhibits signals corresponding

to the aromatic protons and the ethyl group.[6]
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Reference

7.35 d, J = 8.7 Hz 2H
Ar-H (ortho to -

Br)
[4]

6.76 d, J = 8.7 Hz 2H
Ar-H (ortho to -

OEt)
[4]

3.99 q, J = 6.9 Hz 2H -OCH₂CH₃ [4]

1.40 t, J = 6.9 Hz 3H -OCH₂CH₃ [4]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides a map of the carbon skeleton of the molecule.[6]

Chemical Shift (δ) ppm Assignment

158.3 Ar-C (para to -Br)

132.4 Ar-C (ortho to -Br)

116.2 Ar-C (ortho to -OEt)

113.1 Ar-C (ipso to -Br)

63.6 -OCH₂CH₃

14.8 -OCH₂CH₃

Mass Spectrometry
Mass spectrometry confirms the molecular weight and elemental composition. The mass

spectrum of 4-Bromophenetole shows a characteristic isotopic pattern due to the presence of

bromine isotopes (⁷⁹Br and ⁸¹Br).[6]
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m/z Interpretation Reference

200/202 Molecular ion peak [M]⁺ [6]

172/174 Fragment ion [M-C₂H₄]⁺ [7]

105 Fragment ion [7]

Infrared (IR) Spectroscopy
The IR spectrum is used to identify the key functional groups present in 4-Bromophenetole.[6]

Absorption Band (cm⁻¹) Functional Group

~3000-2850 C-H stretching (aromatic and aliphatic)

~1600-1450 C=C stretching (aromatic ring)

~1240 C-O-C stretching (aryl ether)

~1040 C-O stretching

~820 C-H bending (para-disubstituted benzene)

Experimental Protocols
Synthesis of 4-Bromophenetole
A common method for the synthesis of 4-Bromophenetole is the Williamson ether synthesis,

starting from 4-bromophenol.[4]

Materials:

4-bromophenol

Iodoethane

Potassium carbonate

Acetone
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Ethyl acetate

Hexane

Anhydrous sodium sulfate

Procedure:[4]

To a solution of 4-bromophenol (50 g) in acetone (250 mL) at room temperature, add

potassium carbonate (118 g) and stir the mixture for 30 minutes.

Slowly add iodoethane (67.6 g) dropwise to the reaction mixture.

Heat the mixture to reflux for 10 hours, monitoring the reaction progress using thin-layer

chromatography (TLC).

After the reaction is complete, filter the mixture and remove the acetone using a rotary

evaporator.

Dissolve the residue in ethyl acetate and wash sequentially with water and saturated brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate it.

Purify the crude product by silica gel column chromatography using a mixture of ethyl

acetate and hexane (1:7) as the eluent to obtain 4-bromophenetole as a colorless liquid.

Visualizations
The following diagrams illustrate the synthesis workflow and the analytical characterization

process for 4-Bromophenetole.
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Click to download full resolution via product page

Synthesis and purification workflow for 4-Bromophenetole.
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Workflow for the spectroscopic characterization of 4-Bromophenetole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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